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Compound of Interest

Compound Name: 4-Iodo-1,2-dimethylbenzene

Cat. No.: B1295298 Get Quote

For immediate reference, 4-Iodo-1,2-dimethylbenzene must be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations. Under no

circumstances should it be released into the environment, such as down the drain. This guide

provides detailed procedures for the safe handling and disposal of 4-Iodo-1,2-
dimethylbenzene, a halogenated aromatic hydrocarbon, to ensure the safety of laboratory

personnel and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Iodo-1,2-dimethylbenzene is classified with the following hazards:

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling this chemical for disposal.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Double gloving may be appropriate for transfers

of larger quantities.

Eye/Face Protection

ANSI-approved chemical splash goggles. A face

shield should be used when there is a risk of

splashing.

Body Protection
A fully buttoned lab coat. A chemical-resistant

apron is recommended for larger quantities.

Respiratory Protection

All handling of waste should occur in a certified

chemical fume hood to avoid inhalation of

vapors.[1]

Waste Segregation and Collection
Proper segregation of chemical waste is critical for safety and cost-effective disposal. 4-Iodo-
1,2-dimethylbenzene is a halogenated organic compound.

Procedure:

Designate a Waste Container: Obtain a dedicated, properly labeled hazardous waste

container from your institution's Environmental Health & Safety (EHS) department. The

container should be made of a compatible material, such as polyethylene.[3] Do not use

metal cans, as halogenated solvents can degrade to form acids that corrode metal.[3]

Labeling: Immediately label the container with a hazardous waste tag. The label must clearly

state "Hazardous Waste" and identify the contents, including the full chemical name: "4-
Iodo-1,2-dimethylbenzene".

Segregation: This container must be used exclusively for halogenated organic waste.[4]

DO NOT mix with non-halogenated organic solvents (e.g., acetone, ethanol, hexanes).

DO NOT mix with aqueous waste, acids, bases, oxidizers, or metals.[3][5]
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Collection:

Perform all transfers of waste into the container within a certified chemical fume hood.

Keep the waste container tightly closed when not in use.[1][6]

Store the container in a designated satellite accumulation area (SAA), such as a

secondary containment tub within or under the fume hood.[6]

Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of 4-Iodo-1,2-
dimethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1295298?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/4-iodo-1-2-dimethylbenzene-dic22209.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodo-1_2-dimethylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodo-1_2-dimethylbenzene
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.yale.edu/sites/default/files/files/hazardous-waste-management.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b1295298#4-iodo-1-2-dimethylbenzene-proper-disposal-procedures
https://www.benchchem.com/product/b1295298#4-iodo-1-2-dimethylbenzene-proper-disposal-procedures
https://www.benchchem.com/product/b1295298#4-iodo-1-2-dimethylbenzene-proper-disposal-procedures
https://www.benchchem.com/product/b1295298#4-iodo-1-2-dimethylbenzene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295298?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

